molecular formula C21H15N3O3 B256794 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one

2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one

Cat. No. B256794
M. Wt: 357.4 g/mol
InChI Key: BEZSJOPYXMZJRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one, also known as FPBO, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FPBO is a spirocyclic compound that contains an indole, pyrazolo, and benzoxazine ring system. The unique structure of FPBO makes it an interesting compound for scientific research, particularly in the field of drug discovery.

Mechanism of Action

The exact mechanism of action of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one is still not fully understood. However, it has been suggested that 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one may exert its antitumor activity by inhibiting the growth of cancer cells and inducing apoptosis. It has also been suggested that 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one may exert its anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to inhibit the production of pro-inflammatory cytokines, which could make it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one in lab experiments is its unique structure, which makes it an interesting compound for scientific research. Additionally, 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to exhibit antitumor and anti-inflammatory activity, which could make it a potential treatment for cancer and inflammatory diseases. However, one limitation of using 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one in lab experiments is its complex synthesis process, which could make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one. One potential direction is to further investigate the mechanism of action of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one, particularly in regards to its antitumor activity. Additionally, further research is needed to determine the potential side effects of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one and to develop a safe dosage for clinical use. Finally, future research could investigate the potential of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one as a treatment for other diseases, such as neurodegenerative diseases.

Synthesis Methods

2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one can be synthesized using a multi-step process that involves the reaction of various starting materials. The synthesis of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one typically involves the use of a palladium-catalyzed coupling reaction and a cyclization step. The final product is obtained through a purification process, which involves the use of column chromatography.

Scientific Research Applications

2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been the subject of several scientific studies due to its potential therapeutic applications. 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to exhibit antitumor activity, making it a promising compound for cancer treatment. Additionally, 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as arthritis.

properties

Product Name

2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one

Molecular Formula

C21H15N3O3

Molecular Weight

357.4 g/mol

IUPAC Name

2-(furan-2-yl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,3//'-1H-indole]-2//'-one

InChI

InChI=1S/C21H15N3O3/c25-20-21(14-7-2-3-8-15(14)22-20)24-17(13-6-1-4-9-18(13)27-21)12-16(23-24)19-10-5-11-26-19/h1-11,17H,12H2,(H,22,25)

InChI Key

BEZSJOPYXMZJRL-UHFFFAOYSA-N

SMILES

C1C2C3=CC=CC=C3OC4(N2N=C1C5=CC=CO5)C6=CC=CC=C6NC4=O

Canonical SMILES

C1C2C3=CC=CC=C3OC4(N2N=C1C5=CC=CO5)C6=CC=CC=C6NC4=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.